Cas no 876918-86-4 (Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]-)

[3-Cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]boronic acid is a versatile boronic acid derivative featuring a cyano-substituted phenyl ring and a tetrahydro-2H-pyran-4-yloxy moiety. The boronic acid functional group enables its use in Suzuki-Miyaura cross-coupling reactions, making it valuable in pharmaceutical and materials science applications. The electron-withdrawing cyano group enhances reactivity in conjugation systems, while the tetrahydro-2H-pyran-4-yloxy substituent contributes to improved solubility and steric modulation. This compound is particularly useful in synthesizing complex biaryl structures, often employed as intermediates in drug discovery. Its stability under mild conditions and compatibility with diverse reaction protocols make it a reliable building block for organic synthesis. The structural features also suggest potential for further functionalization, expanding its utility in medicinal chemistry.

Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]- structure

876918-86-4 structure

Product Name:Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]-

CAS No:876918-86-4

MF:C₁₂H₁₄BNO₄

MW:247.054863452911

CID:4276572

PubChem ID:69050141

Update Time:2025-07-02

Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]-
- Boronic acid, B-[3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]-
- MFCD28147899
- G63101
- (3-cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid
- 3-cyano-4-(oxan-4-yloxy)phenylboronic acid
- SBHKJKXKXAEEJF-UHFFFAOYSA-N
- 876918-86-4
- SCHEMBL4452881
- Inchi： 1S/C12H14BNO4/c14-8-9-7-10(13(15)16)1-2-12(9)18-11-3-5-17-6-4-11/h1-2,7,11,15-16H,3-6H2
- InChI Key： SBHKJKXKXAEEJF-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)OC1C=CC(B(O)O)=CC=1C#N

Computed Properties

Exact Mass: 247.1015881g/mol
Monoisotopic Mass: 247.1015881g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.7Å²

Boronic acid, [3-cyano-4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P027RMH-100mg	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	100mg	$56.00	2024-04-20
1PlusChem	1P027RMH-250mg	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	250mg	$98.00	2024-04-20
1PlusChem	1P027RMH-1g	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	1g	$257.00	2024-04-20
1PlusChem	1P027RMH-5g	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	5g	$932.00	2024-04-20
Ambeed	A2014675-100mg	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	100mg	$77.0	2025-04-16
Ambeed	A2014675-250mg	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	250mg	$134.0	2025-04-16
Ambeed	A2014675-1g	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	1g	$353.0	2025-04-16
Ambeed	A2014675-5g	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid	876918-86-4	95+%	5g	$1243.0	2025-04-16
abcr	AB593913-250mg	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid; .	876918-86-4		250mg	€245.80	2025-04-15
abcr	AB593913-1g	(3-Cyano-4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid; .	876918-86-4		1g	€542.50	2025-04-15